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Cat. No.: B3021156

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 3-iodopropanoate, a halogenated ester of significant interest in synthetic organic
chemistry, serves as a versatile building block and alkylating agent. Its unique structural
features, particularly the presence of an iodine atom at the (3-position to the carbonyl group,
render it a valuable precursor for the introduction of a three-carbon chain in the synthesis of
more complex molecules. This guide provides a comprehensive overview of the physical
properties, safety considerations, synthetic routes, and key applications of ethyl 3-
iodopropanoate, with a focus on its relevance to researchers and professionals in the field of
drug discovery and development.

Core Physical and Chemical Properties

A thorough understanding of the physicochemical properties of ethyl 3-iodopropanoate is
paramount for its effective use in a laboratory setting. These properties dictate its behavior in
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various solvents and reaction conditions, as well as inform appropriate storage and handling

procedures.
Property Value Source(s)
Molecular Formula CsHolO2 [1]
Molecular Weight 228.03 g/mol [1]
Density 1.7+0.1 g/cm3 [2]
Boiling Point 202.7 £ 13.0 °C at 760 mmHg [2]
Metting Point Not Applicable (liquid at room 2]
temperature)

Refractive Index (n_D_ ) 1.511 [2]
LogP 2.04 (2]
CAS Number 6414-69-3 [1][2]

Solubility Profile: Ethyl 3-iodopropanoate exhibits good solubility in a range of common
organic solvents, including alcohols, ethers, and chlorinated solvents. Its solubility in water is
limited.

Spectroscopic Characterization

Spectroscopic data is crucial for the unambiguous identification and purity assessment of ethyl
3-iodopropanoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: The proton NMR spectrum of ethyl 3-iodopropanoate is expected to show
characteristic signals for the ethyl ester group (a quartet and a triplet) and the two methylene
groups of the propanoate chain (two triplets). The methylene group adjacent to the iodine
atom will be deshielded and appear further downfield compared to the methylene group
adjacent to the carbonyl group.
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e 13C NMR: The carbon NMR spectrum will display distinct peaks for the five carbon atoms in
the molecule. The carbon atom bonded to iodine will exhibit a characteristic chemical shift in
the upfield region of the spectrum.

Safety and Handling

Ethyl 3-iodopropanoate is a hazardous chemical and must be handled with appropriate safety
precautions in a well-ventilated fume hood.

GHS Hazard Statements:[1]

e H302: Harmful if swallowed.

e H312: Harmful in contact with skin.

» H315: Causes skin irritation.

e H318: Causes serious eye damage.

e H319: Causes serious eye irritation.

e H332: Harmful if inhaled.

o H335: May cause respiratory irritation.
Precautionary Statements:[1]

Users should consult the Safety Data Sheet (SDS) for a complete list of precautionary
statements and personal protective equipment (PPE) recommendations. In general, handling
requires the use of chemical-resistant gloves, safety goggles, and a lab coat.

Synthesis of Ethyl 3-lodopropanoate: A
Methodological Overview

A common and effective method for the synthesis of ethyl 3-iodopropanoate is through the
Finkelstein reaction, which involves the nucleophilic substitution of a halide. A plausible
synthetic route starts from a more readily available precursor, such as ethyl 3-
bromopropanoate.
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Experimental Protocol: Synthesis via Finkelstein
Reaction

Objective: To synthesize ethyl 3-iodopropanoate from ethyl 3-bromopropanoate and sodium
iodide.

Materials:

Ethyl 3-bromopropanoate

e Sodium iodide (Nal)

e Acetone (anhydrous)

¢ Diethyl ether

o Saturated aqueous sodium thiosulfate solution

e Brine (saturated aqueous sodium chloride solution)
e Anhydrous magnesium sulfate (MgSQOa)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
ethyl 3-bromopropanoate in anhydrous acetone.

o Add a molar excess (typically 1.5 to 2 equivalents) of sodium iodide to the solution.

» Heat the reaction mixture to reflux and maintain for several hours. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

» After completion, allow the mixture to cool to room temperature.
e Remove the precipitated sodium bromide by filtration.

o Evaporate the acetone under reduced pressure.
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e Dissolve the residue in diethyl ether and wash sequentially with water, saturated aqueous
sodium thiosulfate solution (to remove any residual iodine), and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the crude ethyl 3-iodopropanoate.

 Purify the product by vacuum distillation.
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Caption: Role of ethyl 3-iodopropanoate as an alkylating agent in synthesis.

While specific examples of drugs synthesized directly from ethyl 3-iodopropanoate are not
extensively documented in readily available literature, its utility can be inferred from the broader
class of alkylating agents used in pharmaceutical development. [3]These agents are
fundamental in constructing the carbon skeletons of a wide array of therapeutic agents.

Conclusion

Ethyl 3-iodopropanoate is a valuable reagent for the discerning synthetic chemist. Its well-
defined physical properties, coupled with its reactivity as an alkylating agent, make it a useful
tool for the construction of complex organic molecules. Adherence to strict safety protocols is
essential when handling this compound. The synthetic methodology outlined provides a reliable
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route to its preparation, paving the way for its application in diverse research and development
endeavors, particularly in the synthesis of novel therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Ethyl 3-iodopropanoate | C5H9102 | CID 10911297 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. Ethyl 3-iodopropanoate | CAS#:6414-69-3 | Chemsrc [chemsrc.com]

3. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-Depth Technical Guide to Ethyl 3-lodopropanoate:
Properties, Synthesis, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3021156/docs#an-in-depth-technical-guide-to-ethyl-
3-iodopropanoate-properties-synthesis-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3021156/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethyl-3-iodopropanoate-properties-synthesis-and-applications
https://www.chemsrc.com/en/cas/6414-69-3_1048754.html
https://www.benchchem.com/product/b3021156/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethyl-3-iodopropanoate-properties-synthesis-and-applications
https://pubchem.ncbi.nlm.nih.gov/compound/10911297
https://oncohemakey.com/alkylating-agents/
https://www.benchchem.com/product/b3021156?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/10911297
https://pubchem.ncbi.nlm.nih.gov/compound/10911297
https://www.chemsrc.com/en/cas/6414-69-3_987856.html
https://www.researchgate.net/publication/289052111_Alkylating_Agents
https://www.benchchem.com/product/b3021156/docs#an-in-depth-technical-guide-to-ethyl-3-iodopropanoate-properties-synthesis-and-applications
https://www.benchchem.com/product/b3021156/docs#an-in-depth-technical-guide-to-ethyl-3-iodopropanoate-properties-synthesis-and-applications
https://www.benchchem.com/product/b3021156/docs#an-in-depth-technical-guide-to-ethyl-3-iodopropanoate-properties-synthesis-and-applications
https://www.benchchem.com/product/b3021156/docs#an-in-depth-technical-guide-to-ethyl-3-iodopropanoate-properties-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021156?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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